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Compound of Interest

Compound Name: 2-Bromocyclobutanone

Cat. No.: B185203

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of 2-
bromocyclobutanone, a valuable intermediate in organic synthesis. The protocol is based on
established methods for the a-bromination of cyclic ketones. Included are key reaction
parameters, purification methods, and expected analytical data.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of 2-
bromocyclobutanone.
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Parameter

Value

Reactants

Cyclobutanone

1.0 equivalent

Bromine

1.0 - 1.1 equivalents

Solvent (e.g., Chloroform)

~5-10 mL per gram of cyclobutanone

Product

IUPAC Name 2-Bromocyclobutan-1-one
Molecular Formula CsHsBrO

Molecular Weight 148.99 g/mol

CAS Number 1192-01-4[1]

Appearance Expected to be a liquid

Reaction Conditions

Temperature

0-5 °C (during bromine addition)

Reaction Time

2-4 hours

Expected Yield

Yield

60-80% (based on analogous reactions)

Spectroscopic Data

1H NMR (CDCls, predicted)

& 4.5-4.8 (dd, 1H)

Proton on C2 (CHBr)

5 2.8-3.2 (m, 2H)

Protons on C4 (CH-2)

& 2.0-2.5 (m, 2H)

Protons on C3 (CH2)

13C NMR (CDCls, predicted)

0 ~200

Carbonyl Carbon (C1)

0 ~50

Brominated Carbon (C2)
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0 ~35 Methylene Carbon (C4)

0 ~25 Methylene Carbon (C3)

IR Spectroscopy (cm~1)

~1785 C=0 stretch (characteristic for cyclobutanone)

Experimental Protocol: Synthesis of 2-
Bromocyclobutanone

This protocol describes the direct a-bromination of cyclobutanone. The procedure is adapted

from established methods for the bromination of cyclic ketones, such as cyclopentanone.[2][3]

Materials:

Cyclobutanone

Bromine (Br2)

Chloroform (CHCIs) or other suitable inert solvent
Saturated aqueous sodium bicarbonate (NaHCOs) solution
Saturated aqueous sodium thiosulfate (Na2S20s3) solution
Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)
Round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Separatory funnel
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o Rotary evaporator
« Distillation apparatus (for purification)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping
funnel, dissolve cyclobutanone in chloroform. Cool the flask in an ice bath to 0-5 °C with
stirring.

e Bromine Addition: Slowly add a solution of bromine in chloroform dropwise to the cooled
cyclobutanone solution over a period of 1-2 hours. Maintain the temperature of the reaction
mixture below 10 °C during the addition. The characteristic red-brown color of bromine
should disappear as it reacts.

» Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room
temperature for an additional 1-2 hours. The progress of the reaction can be monitored by
thin-layer chromatography (TLC) or gas chromatography (GC).

o Work-up:

o Quench the reaction by slowly adding saturated aqueous sodium thiosulfate solution to
destroy any unreacted bromine. The red-brown color should fade completely.

o Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous
sodium bicarbonate solution, water, and brine.

o Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium
sulfate.

e Purification:

o Filter off the drying agent and concentrate the organic solution using a rotary evaporator to
remove the solvent.

o The crude 2-bromocyclobutanone can be purified by vacuum distillation to yield the final
product.
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Safety Precautions:
e This procedure should be carried out in a well-ventilated fume hood.

e Bromine is highly corrosive and toxic. Handle with appropriate personal protective equipment
(PPE), including gloves, safety goggles, and a lab coat.

o Chloroform is a suspected carcinogen. Avoid inhalation and skin contact.

Visualizations
Reaction Scheme

Reactants

Bromine (Br2)

Product

Cyclobutanone @—> 2-Bromocyclobutanone

Click to download full resolution via product page

Caption: Synthesis of 2-bromocyclobutanone from cyclobutanone and bromine.

Experimental Workflow
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Caption: Experimental workflow for the synthesis of 2-bromocyclobutanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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